Cas no 2227840-12-0 ((1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol
• CAS No: 2227840-12-0
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6056191
• PubChem ID: 165781606
• Update Time: 2025-07-18

(1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol
• 2227840-12-0
• EN300-1745224

• Inchi： 1S/C9H12FNO/c1-6-3-2-4-7(10)9(6)8(12)5-11/h2-4,8,12H,5,11H2,1H3/t8-/m0/s1
• InChI Key： BADYOWVVASVNNV-QMMMGPOBSA-N
• SMILES： FC1=CC=CC(C)=C1[C@H](CN)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol

Compound Introduction: (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol (CAS No. 2227840-12-0)

CAS No. 2227840-12-0 refers to a specialized organic compound, (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a chiral center and a fluoro-substituted aromatic ring, exhibits unique structural and functional properties that make it a promising candidate for further exploration in drug development.

The molecular structure of (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol consists of an ethanolamine derivative linked to a phenyl ring substituted with a fluorine atom at the 2-position and a methyl group at the 6-position. The presence of these substituents enhances the compound's solubility and metabolic stability, which are critical factors in drug design. The chiral center at the 1-position ensures enantiopurity, which is essential for achieving optimal pharmacological activity while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol and biological targets. Studies have shown that the fluoro-substituent can improve binding affinity to enzymes and receptors, thereby increasing the compound's therapeutic potential. For instance, computational simulations have identified that this compound may interact with certain kinases, making it a potential lead for developing treatments against cancers and inflammatory diseases.

In vitro studies have demonstrated that (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol exhibits inhibitory effects on various enzymes, including those involved in pain signaling pathways. The fluorine atom at the 2-position of the phenyl ring plays a crucial role in modulating these interactions, leading to enhanced efficacy. Additionally, the methyl group at the 6-position contributes to steric hindrance, which can prevent off-target effects and improve selectivity.

One of the most intriguing aspects of (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol is its potential application in central nervous system (CNS) disorders. Preliminary research suggests that this compound may interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and neurodegenerative diseases. The chiral purity of this compound ensures that it can be effectively tested for its ability to modulate these receptors without unwanted pharmacological baggage.

The synthesis of (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol presents both challenges and opportunities for synthetic chemists. The need for enantiopurity requires precise control over reaction conditions, particularly in asymmetric synthesis steps. However, recent developments in catalytic asymmetric methods have made it increasingly feasible to produce this compound with high enantiomeric excess. These advances have opened up new avenues for exploring its pharmacological properties.

The pharmacokinetic profile of (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol is another area of active investigation. Studies have shown that fluorinated aromatic compounds often exhibit improved bioavailability and prolonged half-life due to their enhanced metabolic stability. This characteristic is particularly valuable for drugs that require multiple daily dosing or long-term treatment regimens. Further research is needed to fully characterize the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET).

The potential therapeutic applications of (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol are vast. Beyond CNS disorders, this compound may also show promise in treating cardiovascular diseases, where modulation of kinases and other enzymes plays a key role. Additionally, its structural features make it a versatile scaffold for designing novel drug candidates targeting various diseases.

In conclusion, (1R)-2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol (CAS No. 2227840-12-0) is a structurally unique and pharmacologically interesting compound with significant potential in drug development. Its chiral center, fluoro-substituted aromatic ring, and overall molecular architecture contribute to its therapeutic efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.